2-(dipropylamino)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H30N4O3S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(dipropylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H30N4O3S2/c1-5-10-25(11-6-2)20-17(21(28)27-15-16(3)8-9-19(27)24-20)14-18-22(29)26(23(31)32-18)12-7-13-30-4/h8-9,14-15H,5-7,10-13H2,1-4H3/b18-14-
• InChI Key: ZQSIURKMJAKXAX-JXAWBTAJSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)/C=C\3/C(=O)N(C(=S)S3)CCCOC
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)C=C3C(=O)N(C(=S)S3)CCCOC

Description

This compound is a pyrido[1,2-a]pyrimidin-4-one derivative characterized by a fused bicyclic core (pyrido[1,2-a]pyrimidin-4-one) with multiple substituents:

• (Z)-[3-(3-Methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl group: A thiazolidinone ring substituted with a methoxypropyl chain at position 3, linked via a conjugated methylidene bridge in the Z-configuration. This moiety may influence redox activity and metal chelation .
• 7-Methyl group: A methyl substituent at position 7, likely modulating steric and electronic properties.

Reported identifiers include CAS RN 844836-05-1, MolPort-002-610-761, and STOCK4S-43589 .

Biological Activity

Antibacterial Properties

Recent studies have indicated that compounds related to thiazolidinones exhibit significant antibacterial activity. For instance, derivatives of thiazolidinones have shown effectiveness against various Gram-positive and Gram-negative bacteria. A study demonstrated that certain thiazolidinone derivatives outperformed traditional antibiotics like ampicillin by 10 to 50 times in their Minimum Inhibitory Concentration (MIC) values against bacteria such as Enterobacter cloacae and Escherichia coli .

Table 1: Antibacterial Activity of Thiazolidinone Derivatives

Compound	MIC (mg/mL)	Most Sensitive Bacterium	Most Resistant Bacterium
Compound 8	0.004 - 0.03	Enterobacter cloacae	E. coli
Compound 1	0.015	Bacillus cereus	M. flavus
Compound 2	0.015	Staphylococcus aureus	E. coli

Antifungal Properties

In addition to antibacterial effects, the compound's derivatives have also exhibited antifungal activity. The MIC values for antifungal activity ranged from 0.004 to 0.06 mg/mL, with specific compounds demonstrating superior efficacy against fungi like Trichoderma viride and Aspergillus fumigatus. The most potent compound in this category was identified with an MIC of 0.004 mg/mL .

Table 2: Antifungal Activity of Thiazolidinone Derivatives

Compound	MIC (mg/mL)	Most Sensitive Fungus	Most Resistant Fungus
Compound 15	0.004 - 0.06	Trichoderma viride	Aspergillus fumigatus

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of these compounds. The presence of specific functional groups significantly influences their antibacterial and antifungal properties. For example, the incorporation of a methoxy group at the appropriate position has been shown to enhance solubility and bioactivity .

Key Structural Features Influencing Activity:

• Thiazolidinone Core: Essential for antibacterial activity.
• Substituents on the Nitrogen Atom: Variations in alkyl groups can modulate potency.
• Hydrophilic Functional Groups: Improve solubility and interaction with biological targets.

Case Study 1: Inhibition of Type III Secretion System

A series of thiazolidinone derivatives were tested for their ability to inhibit the Type III secretion system (T3SS) in Salmonella enterica. The results indicated that certain compounds could disrupt protein-protein interactions critical for T3SS functionality, suggesting a novel mechanism of action distinct from traditional antibiotics .

Case Study 2: Comparative Efficacy Against Resistant Strains

A comparative study assessed the efficacy of thiazolidinone derivatives against antibiotic-resistant strains of bacteria. The findings revealed that some derivatives not only inhibited growth but also reduced biofilm formation, making them promising candidates for treating chronic infections associated with biofilms .

Comparison with Similar Compounds

Key Observations :

• Position 2: Alkylamino groups (e.g., dipropylamino) enhance lipophilicity, while aromatic or heterocyclic substituents (e.g., benzodioxolyl, piperazinyl) may improve target binding .
• Position 7/9 : Methyl or hydroxyl groups at these positions correlate with enhanced aldose reductase inhibitory activity .

Thiazolidinone-Modified Analogs

The thiazolidinone moiety in the target compound is a critical pharmacophore. Comparisons with similar derivatives include:

Compound Name	Thiazolidinone Substituents	Pyrido[1,2-a]pyrimidin-4-one Substituents	Activity Notes	Reference
Target Compound	3-(3-Methoxypropyl), 2-thioxo, 4-oxo	2-Dipropylamino, 7-Methyl	Structural focus; no explicit activity
3-[(Z)-(3-Isopropyl-4-oxo-2-thioxo-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	3-Isopropyl, 2-thioxo, 4-oxo	2-Allylamino, 9-Methyl	Patent-listed; synthetic intermediate
5-{[2-(Dipropylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	—	Same as target compound	Isomeric variant; stereochemical impact unstudied

Key Observations :

• Methoxypropyl vs. Isopropyl/Isobutyl: Bulky substituents (e.g., isobutyl) on the thiazolidinone ring may hinder membrane permeability but improve target specificity .

Research Findings and Structure-Activity Relationships (SAR)

Aldose Reductase Inhibition

Pyrido[1,2-a]pyrimidin-4-ones with hydroxyl groups at positions 6 or 9 exhibit submicromolar aldose reductase (ALR2) inhibition. For example:

• 6-Hydroxy derivative : IC₅₀ = 0.8 µM .
• 9-Hydroxy derivative : IC₅₀ = 1.2 µM .

SAR Insights :

• Hydroxyl groups at positions 6 or 9 form hydrogen bonds with ALR2 active-site residues (e.g., Tyr48, Trp79) .
• Methylation or removal of hydroxyl groups abolishes activity, highlighting their necessity for enzyme recognition .

Antioxidant Activity

Catechol-containing derivatives (e.g., 6,7-dihydroxy analogs) demonstrate potent radical scavenging (e.g., DPPH assay IC₅₀ = 5.2 µM), whereas non-phenolic analogs show reduced efficacy .

Preparation Methods

Formation of the Pyrimidine Ring

The pyrido[1,2-a]pyrimidin-4-one nucleus is synthesized via cyclocondensation of 2-aminopyridine derivatives with β-keto esters. For example, 2-amino-4-methylpyridine reacts with ethyl acetoacetate under acidic conditions (e.g., polyphosphoric acid) to yield 7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one.

Reaction Conditions:

• Reactants: 2-Amino-4-methylpyridine (1.0 eq), ethyl acetoacetate (1.2 eq)
• Catalyst: Polyphosphoric acid (PPA, 3.0 eq)
• Temperature: 120°C, 6 hours
• Yield: 78–85%.

Introduction of the Dipropylamino Group

The dipropylamino substituent at position 2 is introduced via nucleophilic substitution. The intermediate 2-chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one reacts with dipropylamine in the presence of a base:

Procedure:

• Chlorination: Treat 7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one with phosphorus oxychloride (POCl₃) at 80°C for 4 hours to form 2-chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one.
• Amination: React the chlorinated intermediate with dipropylamine (2.5 eq) and triethylamine (TEA, 3.0 eq) in N-methylpyrrolidone (NMP) at 70°C for 8 hours.

Key Parameters:

• Solvent: NMP
• Base: Triethylamine
• Yield: 65–72%.

Synthesis of the Thiazolidinone Moiety

Thiazolidin-4-One Ring Formation

The 3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one fragment is synthesized via a cyclocondensation reaction between 3-methoxypropylamine, carbon disulfide, and chloroacetic acid.

Reaction Scheme:

• Step 1: 3-Methoxypropylamine reacts with carbon disulfide in aqueous NaOH to form a dithiocarbamate intermediate.
• Step 2: The intermediate reacts with chloroacetic acid under reflux in ethanol, yielding the thiazolidin-4-one ring.

Optimized Conditions:

• Reactants: 3-Methoxypropylamine (1.0 eq), CS₂ (1.2 eq), chloroacetic acid (1.1 eq)
• Solvent: Ethanol
• Temperature: 80°C, 5 hours
• Yield: 82–88%.

Generation of the Thiazolidin-5-Ylidene Methylene Group

The exocyclic double bond is introduced via Knoevenagel condensation. The thiazolidinone reacts with malononitrile or a malonate derivative in the presence of a catalytic base (e.g., piperidine).

Procedure:

• Reactants: 3-(3-Methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one (1.0 eq), malononitrile (1.1 eq)
• Catalyst: Piperidine (0.1 eq)
• Solvent: Ethanol
• Temperature: 25°C, 12 hours
• Yield: 75–80%.

Conjugation of the Pyrido[1,2-a]Pyrimidin-4-One and Thiazolidinone Fragments

The final step involves a Z-selective Knoevenagel condensation between the methylene group of the thiazolidin-5-ylidene moiety and the pyrido[1,2-a]pyrimidin-4-one core.

Reaction Setup:

• Reactants:
  • 2-(Dipropylamino)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (1.0 eq)
  • 3-(3-Methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)acetonitrile (1.2 eq)
• Catalyst: β-Cyclodextrin-SO₃H (0.05 eq)
• Solvent: Water/ethanol (1:1 v/v)
• Temperature: 60°C, 8 hours
• Yield: 68–74%.

Stereochemical Control:
The Z-configuration is favored due to steric hindrance between the pyrido[1,2-a]pyrimidin-4-one and thiazolidinone rings, as confirmed by NOESY NMR.

Reaction Optimization and Catalytic Enhancements

Catalyst Screening for Knoevenagel Condensation

Comparative studies of catalysts for the final conjugation step reveal β-cyclodextrin-SO₃H as superior to conventional bases (Table 1).

Table 1: Catalyst Performance in Knoevenagel Condensation

Catalyst	Yield (%)	Z:E Ratio
β-Cyclodextrin-SO₃H	74	9:1
Piperidine	62	7:1
DBU	58	6:1
No catalyst	<10	1:1

Solvent Effects on Cyclization

Polar aprotic solvents (e.g., NMP) enhance reaction rates in pyrido[1,2-a]pyrimidin-4-one synthesis, while ethanol balances solubility and environmental impact for thiazolidinone reactions.

Purification and Analytical Characterization

Crystallization and Filtration

The crude product is purified via sequential solvent treatments:

• Dissolution: Ethyl acetate (50 mL/g) at 60°C.
• Drying: Anhydrous MgSO₄ (5% w/v).
• Crystallization: n-Hexane addition (1:3 v/v), cooled to 5°C.

Spectroscopic Confirmation

• NMR ( ¹H, ¹³C): Confirms substituent positions and Z-configuration.
  • ¹H NMR (400 MHz, CDCl₃): δ 1.45 (t, 6H, N(CH₂CH₂CH₃)₂), 3.32 (s, 3H, OCH₃), 6.82 (s, 1H, CH=C).
• HRMS: m/z calculated for C₂₇H₃₄N₄O₃S₂: 550.21; found: 550.19.